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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals reduce latency in
their NET OPC communication experiments.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues
you might encounter.

High Latency in OPC UA Subscriptions

Question: We are experiencing significant delays in receiving data updates from our OPC UA
server subscriptions. What are the primary parameters we should investigate to reduce this
latency?

Answer: High latency in OPC UA subscriptions often stems from misconfigured subscription
and monitoring parameters. The key parameters to investigate are the Publishinginterval,
Samplinginterval, and QueueSize.

e Publishinginterval: This parameter, defined in milliseconds, dictates how often the server
sends notification packages to the client.[1][2] A shorter interval can reduce latency but may
increase network traffic and server load.

o Samplinginterval: This is the rate at which the server checks the underlying data source for
changes.[3][4] To avoid data loss, the Samplinginterval should be faster than the
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PublishingInterval.[4]

e QueueSize: This determines the number of notifications that can be buffered for a monitored
item.[4][5] A larger queue can prevent data loss during communication interruptions but
might not directly reduce real-time latency.

Troubleshooting Steps:

e Analyze Current Configuration: Record your current Publishinginterval, Samplinginterval,
and QueueSize.

o Adjust Intervals: Incrementally decrease the Publishinginterval and Samplinginterval.
Monitor the impact on both latency and server/network performance.

o Optimize Queue Size: Ensure the QueueSize is sufficient to handle the data rate, especially
if the Samplinginterval is significantly shorter than the Publishinginterval.[4]

Choosing Between OPC UA and OPC DA for Low-
Latency Applications

Question: Our lab is setting up a new data acquisition system. Should we use OPC UA or OPC
DA for the lowest possible latency?

Answer: For new systems, OPC UA is strongly recommended over OPC DA.[6] While OPC DA
can be efficient for real-time data access on Windows-based systems, it is a legacy technology
with limitations.[7][8] OPC UA is a modern, cross-platform standard designed for security,
scalability, and performance.[7][8][9]

While some specific, highly optimized OPC DA implementations on a local machine might
exhibit very low latency, OPC UA generally offers a more robust and future-proof solution with
comparable or better performance in real-world scenarios, especially over a network.[10]

Key Differences Affecting Performance:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://knowledge.ni.com/KnowledgeArticleDetails?id=kA03q000000owPHCAY&l=en-US
https://knowledge.ni.com/KnowledgeArticleDetails?id=kA03q000000owPHCAY&l=en-US
https://reference.opcfoundation.org/Core/Part4/v104/docs/5.13.1
https://knowledge.ni.com/KnowledgeArticleDetails?id=kA03q000000owPHCAY&l=en-US
https://www.vertech.com/blog/opc-ua-vs-opc-da
https://search.abb.com/library/Download.aspx?DocumentID=4HZG000087&LanguageCode=en&DocumentPartId=&Action=Launch
https://ipc2u.com/articles/knowledge-base/opc-da-and-opc-ua-standards-it-s-easy-and-simple/
https://search.abb.com/library/Download.aspx?DocumentID=4HZG000087&LanguageCode=en&DocumentPartId=&Action=Launch
https://ipc2u.com/articles/knowledge-base/opc-da-and-opc-ua-standards-it-s-easy-and-simple/
https://www.emqx.com/en/blog/opc-ua-vs-opc-da
https://opcfoundation.org/forum/opc-ua-standard/response-time-signal-delay/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Feature OPC DA OPC UA

Windows Only (COM/DCOM Platform-independent (TCP,
Platform

based)[6][7] HTTPS)[6][9]

Relies on Windows security, Built-in, robust security
Security often complex to configure (encryption, authentication)[9]

(DCOM)[B][11] [11]

o ) ) Rich, extensible data model
Limited to real-time data with ]
Data Model ) supporting complex
basic data types[6][7]

structures[9]
Scalabilit Can face challenges in large, Designed for high performance
calabili
Y complex systems[7] and scalability[7]

Impact of Security on OPC UA Latency

Question: We have enabled security in our OPC UA communication, and now we are observing
increased latency. Is this expected, and how can we mitigate it?

Answer: Yes, enabling security features in OPC UA can introduce a performance overhead,
leading to increased latency.[10][12] Security operations like encryption and certificate
validation are computationally intensive.[12] The impact on latency is more significant with
larger data volumes.[12]

Mitigation Strategies:

o Choose an appropriate security policy: OPC UA offers different security profiles (e.g.,
Basic128Rsalb, Basic256Sha256).[13] While stronger encryption is more secure, it also
demands more processing power. Evaluate the trade-off between your security requirements
and performance needs.

o Optimize Certificate Handling: If possible, locate the Certificate Authority on the same system
as the OPC UA server to reduce certificate validation time.[12]

o Hardware Acceleration: Utilize hardware that offers acceleration for cryptographic operations.
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» Network Segmentation: Isolate your OPC UA traffic on a secure network segment to
potentially reduce the need for the highest levels of encryption for all communications.

Synchronous vs. Asynchronous Calls for Reduced
Latency

Question: In our .NET OPC client, should we use synchronous or asynchronous calls to
minimize latency when writing data?

Answer: For minimizing the perceived latency and improving application responsiveness,
asynchronous calls are generally preferred.[14][15][16]

e Synchronous Calls: The client application sends a request and blocks, waiting for the
server's response before proceeding.[17][18] This can be simpler to program but can freeze
the application if the server is slow to respond.[17]

e Asynchronous Calls: The client sends a request and can continue with other tasks. The
server notifies the client when the operation is complete via a callback.[14][17] This non-
blocking nature leads to better application performance and can provide a significant
performance boost, especially when the order of operations is not critical.[14]

However, if a strict order of operations is required, synchronous communication must be used.
[14]

Experimental Protocols
Protocol 1: Measuring OPC UA Subscription Latency

Objective: To quantify the latency of data updates from an OPC UA server to a .NET client
application.

Methodology:

o Timestamping at the Source: On the data source (e.g., a PLC or sensor), create a tag that
updates with a high-resolution timestamp at a regular interval (e.g., every 100ms).

o Client-Side Subscription: In your .NET OPC UA client, subscribe to this timestamp tag.
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» Record Arrival Time: In the DataChangeNotification event handler of your client, record the
system's high-resolution timestamp immediately upon receiving the update.

o Calculate Latency: The latency for each update is the difference between the client's
recorded arrival time and the timestamp value received from the server.

» Data Analysis: Collect a statistically significant number of latency measurements (e.g.,
>1000) and calculate the average, median, minimum, maximum, and standard deviation.

o Parameter Variation: Repeat steps 1-5 while systematically varying key parameters like
Publishinginterval, Samplinginterval, and the number of monitored items to observe their
impact on latency.

Visualizations

Caption: Key Factors Influencing OPC UA Communication Latency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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communication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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